2-Hydroxy-4,6-dimethylbenzaldehyde
Cat. No. B2373390
M. Wt: 150.177
InChI Key: QVNGLKIFRNFPQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07465815B2
Procedure details
A mixed solution of 3,5-dimethylphenol (20.0 g, 164 mmol), paraformaldehyde (14.8 g, 492 mmol), magnesium chloride (23.4 g, 246 mmol) and triethylamine (80 mL, 573 mmol) in acetonitrile (500 mL) was heated under reflux for 4 hours. The reaction solution was acidified with hydrochloric acid, which was extracted with diethyl ether. The organic layer was washed with a saturated sodium hydrogen carbonate solution and a saturated brine, dried over anhydrous sodium sulfate, filtered, and then concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:9) to obtain 20.8 g (yield 84%) of the title compound. Melting point: 48-49° C. (hexane).
Name
Yield
84%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([OH:9])[CH:5]=[C:6]([CH3:8])[CH:7]=1.[CH2:10]=[O:11].[Cl-].[Mg+2].[Cl-].C(N(CC)CC)C.Cl>C(#N)C>[OH:9][C:4]1[CH:5]=[C:6]([CH3:8])[CH:7]=[C:2]([CH3:1])[C:3]=1[CH:10]=[O:11] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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CC=1C=C(C=C(C1)C)O
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Name
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|
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Quantity
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14.8 g
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Type
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reactant
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Smiles
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C=O
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Name
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Quantity
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23.4 g
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Type
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reactant
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Smiles
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[Cl-].[Mg+2].[Cl-]
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Name
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Quantity
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80 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(C)#N
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 4 hours
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Duration
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4 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted with diethyl ether
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WASH
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Type
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WASH
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Details
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The organic layer was washed with a saturated sodium hydrogen carbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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a saturated brine, dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The obtained residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:9)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OC1=C(C=O)C(=CC(=C1)C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20.8 g | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
